Cas no 120086-34-2 (1-(4-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-(4-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 120086-34-2
• MF: C₁₅H₁₄FN
• MW: 227.276767253876
• CID: 63470
• PubChem ID: 14548158
• Update Time: 2025-04-18

1-(4-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-1,2,3,4-tetrahydroisoquinoline
• 1-(4-fluorophenyl)-1,2,3,4-tetrahydro-Isoquinoline
• ACMC-20moq6
• AG-D-43552
• AGN-PC-001RQS
• CHEBI:127429
• CHEMBL21277
• CTK4B1678
• Isoquinoline,1-(4-fluorophenyl)-1,2,3,4-tetrahydro-
• SureCN6084553
• 1-(4-Fluoro-phenyl)-1,2,3,4-tetrahydro-isoquinoline
• FT-0751536
• DTXSID60561526
• AKOS005136292
• AT31084
• CS-0338780
• 120086-34-2
• NS-02878
• BDBM50017039
• SCHEMBL6084553
• Isoquinoline, 1-(4-fluorophenyl)-1,2,3,4-tetrahydro-
• 2-ISOCYANO-4-(METHYLTHIO)BUTYRICACIDMETHYLESTER

• MDL： MFCD09886746
• Inchi： 1S/C15H14FN/c16-13-7-5-12(6-8-13)15-14-4-2-1-3-11(14)9-10-17-15/h1-8,15,17H,9-10H2
• InChI Key： MKPFRVUDEFFJHS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC=CC=2CCN1

Computed Properties

• Exact Mass: 227.11100
• Monoisotopic Mass: 227.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.132
• Melting Point: 88-89 ºC
• Boiling Point: 336.3 °C at 760 mmHg
• Flash Point: 336.3 °C at 760 mmHg
• Refractive Index: 1.573
• PSA: 12.03000
• LogP: 3.38960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines